3-(4-Amino-2-methoxyphenyl)-1,3-oxazolidin-2-one
Overview
Description
The compound “3-(4-Amino-2-methoxyphenyl)-1,3-oxazolidin-2-one” is likely to be an organic compound due to the presence of carbon ©, hydrogen (H), nitrogen (N), and oxygen (O) atoms in its structure . The presence of an oxazolidin-2-one group suggests that it might have some biological activity, as this group is found in several bioactive molecules.
Molecular Structure Analysis
The molecular structure of this compound would include an oxazolidin-2-one ring attached to a phenyl ring with an amino and a methoxy substituent. The exact structure would depend on the positions of these substituents on the phenyl ring .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its exact structure and the conditions under which it is reacted. The amino and methoxy groups on the phenyl ring might be sites of reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of an amino group might make it a base, while the oxazolidin-2-one group might make it a weak acid .Scientific Research Applications
Inhibition Activities
Monoamine Oxidase Inhibitors
Compounds related to 3-(4-Amino-2-methoxyphenyl)-1,3-oxazolidin-2-one have been synthesized and evaluated for their inhibitory activities against monoamine oxidase (MAO), particularly the A isoform, which is relevant for antidepressant drug development. For instance, derivatives have shown significant inhibitory activity, offering insights into potential therapeutic applications for mood disorders (Mai et al., 2002).
Synthetic Applications
Antibacterial Agents
Oxazolidinone analogs, including structures related to this compound, have been identified as novel antibacterial agents due to their unique mechanism of bacterial protein synthesis inhibition. Their in vitro activities against a variety of clinically important pathogens highlight the versatility of oxazolidinones in antimicrobial drug development (Zurenko et al., 1996).
Corrosion Inhibition
The compound 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, though not the exact target molecule, demonstrates the utility of related structures in materials science, specifically in corrosion inhibition of mild steel in acidic environments. This application underscores the broad potential of oxazolidinones and related compounds in industrial applications (Bentiss et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(4-amino-2-methoxyphenyl)-1,3-oxazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c1-14-9-6-7(11)2-3-8(9)12-4-5-15-10(12)13/h2-3,6H,4-5,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCNPNIYZSBXYEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N)N2CCOC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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